Cas no 1095907-72-4 (1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine)

• Product Name: 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine
• CAS No: 1095907-72-4
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• MDL: MFCD12292323
• CID: 4679877
• Update Time: 2025-08-03

1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-bromophenyl)sulfonyl)-4-methylpiperidine
• 1-[(3-bromophenyl)sulfonyl]-4-methylpiperidine
• AM88090
• 1-(3-Bromophenylsulfonyl)-4-methylpiperidine
• 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine

• MDL： MFCD12292323
• Inchi： 1S/C12H16BrNO2S/c1-10-5-7-14(8-6-10)17(15,16)12-4-2-3-11(13)9-12/h2-4,9-10H,5-8H2,1H3
• InChI Key： VKPAIYXRSCEINW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCC(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 45.8

Additional information on 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine

1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine (CAS No. 1095907-72-4): A Comprehensive Overview

1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine (CAS No. 1095907-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and piperidine moieties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 3-bromophenyl group, enhances its reactivity and utility in cross-coupling reactions, making it a sought-after building block in medicinal chemistry.

The growing interest in 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its role in targeting specific enzymes and receptors, aligning with the current trend of personalized medicine and precision therapeutics. The compound's CAS No. 1095907-72-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine is its versatility in synthetic chemistry. The bromophenyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly valuable in the design of novel compounds for neurological and oncological research, areas that are currently at the forefront of scientific inquiry.

In addition to its pharmaceutical applications, 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine is also utilized in material science. Its robust structure and stability make it suitable for developing advanced polymers and coatings. The compound's sulfonyl group contributes to its thermal and chemical resistance, properties that are highly desirable in high-performance materials.

The market for 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine is expanding, driven by increasing demand from both academic and industrial sectors. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, addressing the needs of researchers who require high-quality intermediates for their experiments. The compound's CAS No. 1095907-72-4 is often referenced in procurement databases, underscoring its commercial significance.

From an environmental perspective, the synthesis and handling of 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine are subject to stringent regulations to ensure safety and sustainability. Researchers are exploring greener synthetic methods, such as catalytic processes, to minimize waste and reduce the environmental footprint. This aligns with the broader industry shift toward sustainable chemistry practices.

In summary, 1-((3-Bromophenyl)sulfonyl)-4-methylpiperidine (CAS No. 1095907-72-4) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a valuable tool for researchers and industry professionals alike. As scientific advancements continue, the demand for this compound is expected to grow, solidifying its position as a key player in modern chemistry.